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Compound of Interest

Compound Name: Bis-aminooxy-PEG2

Cat. No.: B1667426

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Bis-aminooxy-PEG2, a
homobifunctional crosslinking agent. It is designed to furnish researchers and drug
development professionals with the essential information required for its effective application in
bioconjugation, particularly in the development of antibody-drug conjugates (ADCs) and other
complex biomolecular structures.

Introduction

Bis-aminooxy-PEG2 is a polyethylene glycol (PEG) derivative that contains two terminal
aminooxy groups.[1] These functional groups are highly reactive towards molecules containing
aldehyde or ketone moieties, forming a stable oxime bond.[1][2] This specific and bioorthogonal
reaction, known as oxime ligation, allows for the covalent linking of biomolecules under mild,
physiological conditions, making it a valuable tool in bioconjugation chemistry. The PEG spacer
enhances solubility and can reduce the immunogenicity of the resulting conjugate.

Physicochemical Properties

The key quantitative data for Bis-aminooxy-PEG2 are summarized in the table below for easy
reference and comparison.
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Property Value

CAS Number 98627-71-5
Molecular Weight 180.2 g/mol
Molecular Formula CeH16N204

1,8-diaminooxy-3,6-dioxaoctane, O,0'-((ethane-

Synonyms 1,2-diylbis(oxy))bis(ethane-2,1-
diyl))bis(hydroxylamine)

Purity Typically =295%

Appearance Colorless to light yellow liquid or oily matter

Solubility Soluble in Water, DMSO, and DMF

Storage (Solid)

Short term (days to weeks) at 2-8°C; Long term
(months to years) at -20°C. Protect from light.

Storage (Solution)

Store as aliquots in tightly sealed vials at -20°C

for up to one month.

Reaction Mechanism: Oxime Ligation

The primary application of Bis-aminooxy-PEG2 is to act as a linker between two molecules

(Molecule A and Molecule B), each presenting an aldehyde or ketone group. The aminooxy

group (R-O-NHz2) is a potent nucleophile that reacts with the carbonyl group of an aldehyde or

ketone to form a stable oxime linkage (R-O-N=C). This reaction can be catalyzed by aniline or

its derivatives to increase the reaction rate, especially at neutral pH. The resulting oxime bond

is significantly more stable than an imine or hydrazone bond under physiological conditions.
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Prepare Reactant Solutions
(Molecules A & B, Linker)

:

One-step or Two-step
Reaction?

(React Molecule A with Linke)
Mix A, B, and Linker
Gurify A-Linker (OptionaID

Add Molecule B

Incubate Reaction Mixture
(2-12h, RT or 4°C)

Purify Conjugate
(e.g., SEC, Dialysis)

Analyze and Characterize
(SDS-PAGE, MS)

Store Final Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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